Cas no 41727-33-7 (5-Methylthiophene-3-carbonitrile)

5-Methylthiophene-3-carbonitrile is a heterocyclic organic compound featuring a thiophene ring substituted with a methyl group at the 5-position and a nitrile functional group at the 3-position. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The nitrile group offers reactivity for further functionalization, while the thiophene core contributes to its utility in materials science and electronic applications. Its stability and well-defined reactivity profile make it a valuable building block for researchers developing novel compounds with tailored properties. The compound is typically handled under standard laboratory conditions, ensuring compatibility with common synthetic protocols.
5-Methylthiophene-3-carbonitrile structure
41727-33-7 structure
Product Name:5-Methylthiophene-3-carbonitrile
CAS No:41727-33-7
MF:C6H5NS
MW:123.175599813461
CID:1036069
PubChem ID:22716008
Update Time:2025-06-09

5-Methylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Methylthiophene-3-carbonitrile
    • 3-THIOPHENECARBONITRILE, 5-METHYL-
    • 5-methyl-3-Thiophenecarbonitrile
    • 2-methyl-4-cyano-thiophene
    • 4-Cyano-2-methyl-thiophen
    • QC-6741
    • 2-Methyl-4-cyanothiophene
    • 3-Cyano-5-methylthiophene
    • CS-0360835
    • A873014
    • 41727-33-7
    • DTXSID80627739
    • SCHEMBL128130
    • AKOS015899865
    • MDL: MFCD01434338
    • Inchi: 1S/C6H5NS/c1-5-2-6(3-7)4-8-5/h2,4H,1H3
    • InChI Key: ZZEFHDRVGBYNKP-UHFFFAOYSA-N
    • SMILES: S1C=C(C#N)C=C1C

Computed Properties

  • Exact Mass: 123.01400
  • Monoisotopic Mass: 123.01427034g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 221.1±20.0 ºC (760 Torr),
  • Flash Point: 87.5±21.8 ºC,
  • Solubility: Very slightly soluble (0.9 g/l) (25 º C),
  • PSA: 52.03000
  • LogP: 1.92818

5-Methylthiophene-3-carbonitrile Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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